Cas no 29667-48-9 ((1R,2S)-2-methylcyclopropanecarboxylic acid)

• Product Name: (1R,2S)-2-methylcyclopropanecarboxylic acid
• CAS No: 29667-48-9
• MF: C₅H₈O₂
• MW: 100.115821838379
• MDL: MFCD12031257
• CID: 1440149
• PubChem ID: 6995703
• Update Time: 2025-06-09

(1R,2S)-2-methylcyclopropanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 2-methyl-, (1R,2S)-
• (1R,2S)-2-methylcyclopropane-1-carboxylic acid
• (1R,2S)-2-methylcyclopropanecarboxylic acid
• cis-2-Methylcyclopropanecarboxylic acid
• CS-0368383
• SCHEMBL1688785
• EN300-66625
• SBB069055
• cis-2-methylcyclopropane carboxylic acid
• P17920
• DTXSID30426416
• AYEGPMGNMOIHDL-IUYQGCFVSA-N
• DB-068142
• 29667-48-9
• CS-0049741
• MFCD14155964
• PS-15485
• 6142-57-0
• (1R,2S)-rel-2-Methylcyclopropanecarboxylicacid
• MFCD12031257
• (1R,2S)-rel-2-Methylcyclopropanecarboxylic acid
• AKOS006237218

• MDL： MFCD12031257
• Inchi： 1S/C5H8O2/c1-3-2-4(3)5(6)7/h3-4H,2H2,1H3,(H,6,7)/t3-,4+/m0/s1
• InChI Key： AYEGPMGNMOIHDL-IUYQGCFVSA-N
• SMILES： OC([C@@H]1C[C@@H]1C)=O

Computed Properties

• Exact Mass: 100.05244
• Monoisotopic Mass: 100.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 98.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.171
• Boiling Point: 191 ºC
• Flash Point: 88 ºC
• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives Cyclopropanecarboxylic acids

Additional information on (1R,2S)-2-methylcyclopropanecarboxylic acid

Recent Advances in the Application of (1R,2S)-2-methylcyclopropanecarboxylic acid (CAS: 29667-48-9) in Chemical Biology and Pharmaceutical Research

The compound (1R,2S)-2-methylcyclopropanecarboxylic acid (CAS: 29667-48-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This chiral cyclopropane derivative serves as a critical building block in the synthesis of various bioactive molecules, including antiviral agents, enzyme inhibitors, and prodrugs. Recent studies have highlighted its role in modulating enzymatic activity and enhancing drug delivery systems, making it a valuable tool in medicinal chemistry.

One of the most notable applications of (1R,2S)-2-methylcyclopropanecarboxylic acid is its incorporation into prodrug designs aimed at improving pharmacokinetic profiles. Researchers have demonstrated its efficacy in masking polar functional groups, thereby enhancing membrane permeability and oral bioavailability. For instance, a 2023 study published in the Journal of Medicinal Chemistry showcased its use in the development of a novel prodrug for antiviral therapy, where the compound significantly improved the stability and absorption of the active pharmaceutical ingredient (API).

In addition to its prodrug applications, (1R,2S)-2-methylcyclopropanecarboxylic acid has been explored as a key intermediate in the synthesis of enzyme inhibitors. Its cyclopropane ring confers rigidity to the molecular structure, which is advantageous for targeting specific enzyme active sites. A recent study in Bioorganic & Medicinal Chemistry Letters reported the successful use of this compound in the design of potent inhibitors for proteases involved in viral replication, underscoring its potential in antiviral drug development.

Furthermore, advancements in synthetic methodologies have facilitated the large-scale production of (1R,2S)-2-methylcyclopropanecarboxylic acid with high enantiomeric purity. A 2024 publication in Organic Process Research & Development detailed an optimized catalytic asymmetric synthesis route, achieving >99% enantiomeric excess (ee) and scalable yields. This breakthrough is expected to lower production costs and accelerate its adoption in industrial pharmaceutical applications.

Looking ahead, the versatility of (1R,2S)-2-methylcyclopropanecarboxylic acid continues to inspire innovative research. Ongoing studies are investigating its potential in targeted drug delivery systems, where its structural features could enable site-specific release of therapeutics. Additionally, its role in the development of next-generation enzyme inhibitors and receptor modulators remains a promising avenue for future exploration. As the field advances, this compound is poised to play an increasingly pivotal role in the design of novel therapeutic agents.